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Compound of Interest

Compound Name: Bi 2536

Cat. No.: B1666953

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides a comprehensive guide to the proper
disposal procedures for Bi 2536, a potent inhibitor of Polo-like kinase 1 (PLK1). The
information is based on available safety data sheets and chemical properties.

Key Safety and Handling Information

Bi 2536 is classified with several hazards that necessitate careful handling during use and
disposal. According to its Safety Data Sheet (SDS), it is harmful if swallowed, causes skin
irritation, causes serious eye irritation, and may cause respiratory irritation[1]. Therefore,
appropriate personal protective equipment (PPE), including gloves, protective clothing, and
eye/face protection, should be worn at all times when handling this compound[1]. Work should
be conducted in a well-ventilated area or outdoors[1].

Storage: Bi 2536 should be stored in a well-ventilated place with the container tightly closed
and locked up[1]. For long-term storage in solvent, it is recommended to store at -80°C for up
to one year or at -20°C for up to six months, protected from light[1].

Quantitative Data Summary

The following table summarizes key quantitative data for Bi 2536.
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Property Value Source
Molecular Formula C28H39N703 [2]
Molecular Weight 521.7 g/mol [2]
IC50 (PLK1) 0.83 nM [3][4]
IC50 (PLK2) 3.5nM [3]
IC50 (PLK3) 9.0 nM [3]
Kd (BRD4) 37nM (3]
EC50 (Cancer Cell Lines) 2-25 nM [31[5]
Solubility (Ethanol) 100 mg/mL [6]
Solubility (DMSO) 21 mg/mL [6]
Solubility (Water) Insoluble [6]

Disposal Procedures

The primary directive for the disposal of Bi 2536, as stated in its Safety Data Sheet, is to

dispose of the contents and container in accordance with local, regional, national, and

international regulations[1]. This means that there is no single, universally prescribed method

for its chemical neutralization or disposal. The appropriate disposal method is determined by

the regulations applicable to the user's location and institution.

General Steps for Disposal:

o Consult Institutional Guidelines: Before beginning any disposal process, consult your

institution's Environmental Health and Safety (EHS) department. They will provide specific

procedures for chemical waste disposal that are compliant with local and national

regulations.

o Waste Segregation: Do not mix Bi 2536 waste with other chemical waste streams unless

explicitly permitted by your EHS department. It is incompatible with strong acids/alkalis and

strong oxidizing/reducing agents[1].
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» Container Labeling: Collect all Bi 2536 waste, including contaminated consumables (e.g.,
pipette tips, gloves), in a designated, properly labeled, and sealed waste container. The label
should clearly identify the contents as "Bi 2536 waste" and include appropriate hazard

symbols.

o Waste Pickup: Arrange for the collection of the chemical waste by your institution's
authorized waste management service.

Experimental Protocols

No specific experimental protocols for the chemical degradation or inactivation of Bi 2536 for
disposal purposes are available in the provided search results. The recommended procedure is
to treat it as hazardous chemical waste and dispose of it through a licensed contractor.

Workflow for Handling and Disposal of Bi 2536

The following diagram illustrates the general workflow for the safe handling and disposal of Bi
2536 in a laboratory setting.
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Safe Handling

Wear Appropriate PPE
(Gloves, Lab Coat, Goggles)

During Use

Work in a Ventilated Area
(Fume Hood)

After Use

Store Properly
(Tightly Closed, Locked Up)

Initiate Disposal

Disposal Procedure

Consult Institutional
EHS Guidelines

:

Segregate Waste

:

Label Waste Container

:

Arrange for Waste Collection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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